![molecular formula C10H11NO B8479333 5-(Dimethyl)aminobenzo[b]furan](/img/structure/B8479333.png)
5-(Dimethyl)aminobenzo[b]furan
Cat. No. B8479333
M. Wt: 161.20 g/mol
InChI Key: DTLFJZOZJHILBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04544667
Procedure details
To a stirred solution of 5-aminobenzo[b]furan in CH3CN is added 37% aqueous formaldehyde followed by sodium cyanoborohydride and glacial acetic acid to give the title compound.
Name
Identifiers
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REACTION_CXSMILES
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N[C:2]1[CH:10]=[CH:9][C:5]2[O:6][CH:7]=[CH:8][C:4]=2[CH:3]=1.C=O.[C:13]([BH3-])#[N:14].[Na+].[C:17](O)(=O)C>CC#N>[CH3:17][N:14]([CH3:13])[C:2]1[CH:10]=[CH:9][C:5]2[O:6][CH:7]=[CH:8][C:4]=2[CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC2=C(OC=C2)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C1=CC2=C(OC=C2)C=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
